4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% (4F3MTB) is a fluorinated benzoic acid with a wide range of applications in scientific research. It is an organic compound that is insoluble in water, but has a high solubility in organic solvents. 4F3MTB is used in the synthesis of various organic compounds, including thiophenes, thiophene derivatives, and polymers. It is also used as a catalyst in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% is not fully understood. However, it is believed that the reaction of 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% with an organic substrate is mediated by an acid-base reaction. The acidity of 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% allows it to act as a proton donor, which facilitates the formation of a carbanion intermediate. This intermediate is then attacked by an organic substrate, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% are not well understood. However, it is believed that 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% may have an inhibitory effect on certain enzymes and proteins, which could lead to a decrease in their activity. In addition, 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% may interact with certain receptors and proteins, which could lead to changes in the expression of certain genes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% in laboratory experiments include its high solubility in organic solvents, its low toxicity, and its ability to act as a catalyst in the synthesis of various organic compounds. However, 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% is insoluble in water, which can limit its use in certain applications. In addition, 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% is not very stable, which can limit its use in certain applications.
Future Directions
There are several potential future directions for 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% research. These include further exploration of its biochemical and physiological effects, as well as its potential use as a catalyst in the synthesis of various organic compounds. In addition, further research could be done to explore its potential applications in drug discovery and development. Finally, further research could be done to explore its potential use as a reagent in the synthesis of organometallic compounds.
Synthesis Methods
4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% is synthesized via a two-step reaction. The first step involves the reaction of 4-fluorobenzoic acid with 4-methylthiophenol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction produces 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% as a white precipitate. The second step involves the purification of the product by recrystallization from a suitable solvent.
Scientific Research Applications
4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a starting material in the synthesis of various organic compounds, including thiophenes, thiophene derivatives, and polymers. It is also used as a catalyst in the synthesis of other organic compounds. In addition, 4-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% is used as a reagent in the synthesis of organometallic compounds and as a light-sensitive catalyst in the synthesis of polymers.
properties
IUPAC Name |
4-fluoro-3-(4-methylsulfanylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2S/c1-18-11-5-2-9(3-6-11)12-8-10(14(16)17)4-7-13(12)15/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWQPJCCBVARTPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
